Cas no 1196153-54-4 (5-ethynyl-2-(trifluoromethyl)pyrimidine)

5-Ethynyl-2-(trifluoromethyl)pyrimidine is a versatile pyrimidine derivative featuring an ethynyl group at the 5-position and a trifluoromethyl substituent at the 2-position. This compound is particularly valuable in medicinal chemistry and materials science due to its reactive ethynyl moiety, which facilitates click chemistry applications such as Huisgen cycloadditions. The electron-withdrawing trifluoromethyl group enhances its utility in the synthesis of fluorinated heterocycles, contributing to improved metabolic stability and lipophilicity in drug design. Its well-defined structure and high purity make it suitable for cross-coupling reactions and as a building block for advanced pharmaceutical intermediates. The compound is typically handled under inert conditions to preserve its reactivity.
5-ethynyl-2-(trifluoromethyl)pyrimidine structure
1196153-54-4 structure
Product Name:5-ethynyl-2-(trifluoromethyl)pyrimidine
CAS No:1196153-54-4
MF:C7H3F3N2
MW:172.107331514359
MDL:MFCD13189790
CID:2616575
PubChem ID:72212453
Update Time:2025-05-28

5-ethynyl-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-ethynyl-2-(trifluoromethyl)pyrimidine
    • AB69122
    • NJWZDSMEXLPWFU-UHFFFAOYSA-N
    • SCHEMBL23235279
    • 107-820-9
    • WXB15354
    • EN300-255552
    • 1196153-54-4
    • CS-0100905
    • MDL: MFCD13189790
    • Inchi: 1S/C7H3F3N2/c1-2-5-3-11-6(12-4-5)7(8,9)10/h1,3-4H
    • InChI Key: NJWZDSMEXLPWFU-UHFFFAOYSA-N
    • SMILES: FC(C1N=CC(C#C)=CN=1)(F)F

Computed Properties

  • Exact Mass: 172.02483259Da
  • Monoisotopic Mass: 172.02483259Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 25.8Ų

5-ethynyl-2-(trifluoromethyl)pyrimidine Pricemore >>

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